Cas no 881209-08-1 (6-Methoxy-5-phenyl-3-pyridinamine)

• Product Name: 6-Methoxy-5-phenyl-3-pyridinamine
• CAS No: 881209-08-1
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 2193067
• PubChem ID: 46314637
• Update Time: 2025-09-27

6-Methoxy-5-phenyl-3-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-5-phenyl-3-pyridinamine
• CIOLWKPMLHJNBY-UHFFFAOYSA-N
• 6-Methoxy-5-phenylpyridin-3-amine
• SCHEMBL2409093
• 881209-08-1
• DB-333602

• Inchi： 1S/C12H12N2O/c1-15-12-11(7-10(13)8-14-12)9-5-3-2-4-6-9/h2-8H,13H2,1H3
• InChI Key： CIOLWKPMLHJNBY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CN=1)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 200.094963011Da
• Monoisotopic Mass: 200.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 6-Methoxy-5-phenyl-3-pyridinamine

6-Methoxy-5-phenyl-3-pyridinamine: A Comprehensive Overview

6-Methoxy-5-phenyl-3-pyridinamine, identified by the CAS Registry Number 881209-08-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its pyridine ring substituted with a methoxy group at position 6 and a phenyl group at position 5, has garnered attention due to its unique electronic properties and potential applications in drug design and advanced materials.

The synthesis of 6-Methoxy-5-phenyl-3-pyridinamine involves a series of carefully designed organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These developments have made the compound more accessible for research and industrial applications.

In the realm of pharmacology, 6-Methoxy-5-phenyl-3-pyridinamine has shown promise as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate cellular signaling pathways, such as the MAPK and NF-kB pathways, suggests its role in combating chronic inflammatory diseases.

Recent research has also explored the application of 6-Methoxy-5-phenyl-3-pyridinamine in the field of materials science. Its unique electronic structure makes it a candidate for use in organic semiconductors and optoelectronic devices. For instance, studies have shown that thin films of this compound exhibit favorable charge transport properties, making them suitable for applications in flexible electronics and photovoltaic devices.

The environmental impact of 6-Methoxy-5-phenyl-3-pyridinamine has also been a topic of recent investigation. Researchers have assessed its biodegradability under various conditions and found that it exhibits moderate persistence in aqueous environments. However, further studies are required to fully understand its ecological footprint and to develop strategies for minimizing environmental risks associated with its production and use.

In conclusion, 6-Methoxy-5-phenyl-3-pyridinamine, with its CAS number 881209-08-, represents a versatile compound with diverse applications across multiple scientific disciplines. Its continued exploration in both academic and industrial settings is expected to yield further insights into its potential uses and optimizations for real-world applications.